Cas no 245652-81-7 (bis(cis-3,3,5-Trimethylcyclohexyl) Phthalate)

• Product Name: bis(cis-3,3,5-Trimethylcyclohexyl) Phthalate
• CAS No: 245652-81-7
• MF: C₂₆H₃₈O₄
• MW: 414.577528476715
• MDL: MFCD00070480
• CID: 245970
• PubChem ID: 87575063
• Update Time: 2025-10-29

bis(cis-3,3,5-Trimethylcyclohexyl) Phthalate Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1,2-bis[(1R,5R)-3,3,5-trimethylcyclohexyl] ester, rel-
• Bis(cis-3,3,5-trimethylcyclohexyl) Phthalate
• PHTHALIC ACID BIS(CIS-3,3,5-TRIMETHYLCYCLOHEXYL) ESTER
• AG-E-73370
• ANW-25475
• CTK4F3898
• FT-0644104
• I14-102983
• P0946
• SureCN3846508
• Bis(3,3,5-trimethylcyclohexyl) phthalate
• 1,2-Benzenedicarboxylic acid, 1,2-bis(3,3,5-trimethylcyclohexyl) ester
• 1,2-Benzenedicarboxylic acid, bis(3,3,5-trimethylcyclohexyl) ester
• Bis(trans-3,3,5-trimethylcyclohexyl) Phthalate
• NSC68877
• 1,2-Benzenedicarboxylicacid, 1,2-bis[(1R,5R)-3,3,5-trimet
• 245652-81-7
• Bis(cis-3,3,5-trimethylcyclohexyl)Phthalate
• AS-74022
• AKOS027320948
• D92045
• 1,2-Benzenedicarboxylic acid, 1,2-bis[(1R,5R)-3,3,5-trimethylcyclohexyl] ester, rel-
• 1,2-bis[(1R,5R)-3,3,5-trimethylcyclohexyl] benzene-1,2-dicarboxylate
• bis[(1R,5R)-3,3,5-trimethylcyclohexyl] benzene-1,2-dicarboxylate
• SCHEMBL3846510
• 1,2-bis[(1R,5R)-3,3,5-trimethylcyclohexyl] phthalate
• ATHBXDPWCKSOLE-VNTMZGSJSA-N
• bis(cis-3,3,5-Trimethylcyclohexyl) Phthalate

• MDL： MFCD00070480
• Inchi： 1S/C26H38O4/c1-17-11-19(15-25(3,4)13-17)29-23(27)21-9-7-8-10-22(21)24(28)30-20-12-18(2)14-26(5,6)16-20/h7-10,17-20H,11-16H2,1-6H3/t17-,18-,19+,20+/m0/s1
• InChI Key： ATHBXDPWCKSOLE-VNTMZGSJSA-N
• SMILES： O(C(C1=CC=CC=C1C(=O)O[C@@H]1C[C@H](C)CC(C)(C)C1)=O)[C@@H]1C[C@H](C)CC(C)(C)C1

Computed Properties

• Exact Mass: 414.277
• Monoisotopic Mass: 414.277
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.8
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.0150 (rough estimate)
• Melting Point: 91.0 to 94.0 deg-C
• Boiling Point: 493.43°C (rough estimate)
• Flash Point: 219.7°C
• Refractive Index: 1.6400 (estimate)
• Solubility: Not determined
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

bis(cis-3,3,5-Trimethylcyclohexyl) Phthalate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on bis(cis-3,3,5-Trimethylcyclohexyl) Phthalate

Bis(cis-3,3,5-Trimethylcyclohexyl) Phthalate (CAS No. 245652-81-7): A Comprehensive Overview

Bis(cis-3,3,5-Trimethylcyclohexyl) Phthalate, identified by the Chemical Abstracts Service Number (CAS No.) 245652-81-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the phthalate family, which is widely recognized for its diverse applications in industrial and scientific contexts. The unique structural configuration of Bis(cis-3,3,5-Trimethylcyclohexyl) Phthalate makes it a subject of interest for researchers exploring novel materials and potential applications in various sectors.

The molecular structure of Bis(cis-3,3,5-Trimethylcyclohexyl) Phthalate consists of two bulky cis-3,3,5-trimethylcyclohexyl groups attached to a phthalate core. This arrangement imparts specific physicochemical properties that make the compound suitable for a range of applications. The presence of multiple methyl groups enhances the steric hindrance around the molecule, which can influence its reactivity and interactions with other substances.

In recent years, Bis(cis-3,3,5-Trimethylcyclohexyl) Phthalate has been studied for its potential use in polymer additives and as a plasticizer. Its high molecular weight and stability contribute to its effectiveness in improving the flexibility and durability of polymers. Researchers have explored its incorporation into various polymer matrices to enhance material performance under different environmental conditions.

One of the most intriguing aspects of Bis(cis-3,3,5-Trimethylcyclohexyl) Phthalate is its interaction with biological systems. While traditional phthalates have been associated with certain health concerns due to their endocrine-disrupting properties, the structural modifications in this compound may offer a different profile. Recent studies have begun to investigate whether the bulky cyclohexyl groups can mitigate any potential adverse effects, making it a promising candidate for safer industrial applications.

The synthesis of Bis(cis-3,3,5-Trimethylcyclohexyl) Phthalate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity. These methods often involve catalytic processes that enhance efficiency while minimizing byproduct formation. The synthesis pathway also emphasizes green chemistry principles to ensure sustainability in production.

From an industrial perspective, the demand for high-performance materials has led to increased research into novel additives like Bis(cis-3,3,5-Trimethylcyclohexyl) Phthalate. Its ability to improve material properties without compromising safety makes it an attractive option for industries seeking innovative solutions. Additionally, its compatibility with existing manufacturing processes further enhances its appeal as a commercial product.

The regulatory landscape for phthalates has evolved over time due to growing concerns about environmental and health impacts. However, compounds like Bis(cis-3,3,5-Trimethylcyclohexyl) Phthalate, with their unique structural features, may fall under different regulatory considerations. Ongoing research aims to clarify their safety profiles and establish appropriate guidelines for use in various applications.

In conclusion, Bis(cis-3,3,5-Trimethylcyclohexyl) Phthalate (CAS No. 245652-81-7) represents a significant advancement in the field of specialty chemicals. Its novel structure and versatile properties position it as a valuable material for industrial and scientific applications. As research continues to uncover new possibilities for this compound, its role in advancing material science and pharmaceutical development is likely to expand further.